Cas no 33538-72-6 (Venturicidin B)

• Product Name: Venturicidin B
• CAS No: 33538-72-6
• MF: C₄₀H₆₆O₁₀
• MW: 706.946053981781
• CID: 307445
• PubChem ID: 10032713
• Update Time: 2025-06-07

Venturicidin B Chemical and Physical Properties

Names and Identifiers

• 4,21-Dioxabicyclo[15.3.1]heneicosa-9,15,18-trien-3-one,11-[(2,6-dideoxy-b-D-arabino-hexopyranosyl)oxy]-1-hydroxy-5-[(1R,3R,4S,5S)-4-hydroxy-1,3,5-trimethyl-6-oxooctyl]-6,8,16,18-tetramethyl-,(1R,5S,6R,8R,9E,11R,15E,17R)- (9CI)
• 4,21-Dioxabicyclo[15.3.1]heneicosa-9,15,18-trien-3-one,11-[(2,6-dideoxy-b-D-arabino-hexopyranosyl)oxy]-1-hydroxy-5-[(1R,3R,4S
• 4,21-Dioxabicyclo[15.3.1]heneicosa-9,15,18-trien-3-one,11-[(2,6-dideoxy-b-D-arabino-hexopyranosyl)oxy]-1-hydroxy-5-[(1R,3R,4S,5S)-4-hydroxy-1,3,5-trimethyl-6-oxooctyl]-6,8,16,18-tetramethyl-,(1R,5S,6R
• Venturicidin
• VENTURICIDIN B
• Velloquercetin
• Aabomycin A
• CHEBI:224229
• 4,21-DIOXABICYCLO(15.3.1)HENEICOSA-9,15,18-TRIEN-3-ONE, 11-((2,6-DIDEOXY-.BETA.-D-ARABINO-HEXOPYRANOSYL)OXY)-1-HYDROXY-5-((1R,3R,4S,5S)-4-HYDROXY-1,3,5-TRIMETHYL-6-OXOOCTYL)-6,8,16,18-TETRAMETHYL-, (1R,5S,6R,8R,9E,11R,15E,17R)-
• (1R-(1R*,5S*(1R*,3R*,4S*,5S*),6R*,8R*,11R*,17R*))-11-((2,6-DIDEOXY-.BETA.-D-ARABINO-HEXOPYRANOSYL)OXY)-1-HYDROXY-5-(4-HYDROXY-1,3,5-TRIMETHYL-6-OXOOCTYL)-6,8,16,18-TETRAMETHYL-4,21-DIOXABICYCLO(15.3.1)HENEICOSA-9,15,18-TRIEN-3-ONE
• CS-0092564
• HY-125637
• UNII-8S254814I6
• (3-DECARBAMOYLOXY)-3-HYDROXYVENTURICIDIN A
• VENTURICIDIN B [MI]
• (1R,5S,6R,8R,9E,11R,15E,17R)-11-[(2R,4R,5S,6R)-4,5-dihydroxy-6-methyloxan-2-yl]oxy-1-hydroxy-5-[(2R,4R,5S,6S)-5-hydroxy-4,6-dimethyl-7-oxononan-2-yl]-6,8,16,18-tetramethyl-4,21-dioxabicyclo[15.3.1]henicosa-9,15,18-trien-3-one
• Q27270947
• 8S254814I6
• 33538-72-6
• AABOMYCIN A2
• 4,21-DIOXABICYCLO(15.3.1)HENEICOSA-9,15,18-TRIEN-3-ONE, 11-((2,6-DIDEOXY-BETA-D-ARABINO-HEXOPYRANOSYL)OXY)-1-HYDROXY-5-((1R,3R,4S,5S)-4-HYDROXY-1,3,5-TRIMETHYL-6-OXOOCTYL)-6,8,16,18-TETRAMETHYL-, (1R,5S,6R,8R,9E,11R,15E,17R)-
• (1R-(1R*,5S*(1R*,3R*,4S*,5S*),6R*,8R*,11R*,17R*))-11-((2,6-DIDEOXY-BETA-D-ARABINO-HEXOPYRANOSYL)OXY)-1-HYDROXY-5-(4-HYDROXY-1,3,5-TRIMETHYL-6-OXOOCTYL)-6,8,16,18-TETRAMETHYL-4,21-DIOXABICYCLO(15.3.1)HENEICOSA-9,15,18-TRIEN-3-ONE
• 72146-65-7
• Venturicidin B

• Inchi： 1S/C40H66O10/c1-10-32(41)29(8)36(44)26(5)20-28(7)38-27(6)19-23(2)15-16-31(48-35-21-33(42)37(45)30(9)47-35)14-12-11-13-24(3)39-25(4)17-18-40(46,50-39)22-34(43)49-38/h13,15-17,23,26-31,33,35-39,42,44-46H,10-12,14,18-22H2,1-9H3/b16-15+,24-13+/t23-,26+,27+,28+,29+,30+,31+,33+,35-,36-,37+,38-,39+,40+/m0/s1
• InChI Key： VIOYQVOQUWWSAB-KEXSXYLYSA-N
• SMILES： O1C(C[C@]2(CC=C(C)[C@@H](C(C)=CCCC[C@H](C=C[C@H](C)C[C@@H](C)[C@H]1[C@H](C)C[C@@H](C)[C@@H]([C@@H](C(CC)=O)C)O)O[C@H]1C[C@H]([C@@H]([C@@H](C)O1)O)O)O2)O)=O |t:10,16|

Computed Properties

• Exact Mass: 706.46600
• Monoisotopic Mass: 706.46559830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 50
• Rotatable Bond Count: 9
• Complexity: 1200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 152Ų

Experimental Properties

• Melting Point: 168-170°; mp 145-149° (ethyl acetate-petr ether)
• PSA: 151.98000
• LogP: 5.94110
• Specific Rotation: D +100° (c = 0.847 in chloroform)